Cas no 80586-54-5 ( )

• Product Name: &nbsp
• CAS No: 80586-54-5
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 985872
• PubChem ID: 337361
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,2,5-oxadiazol-3-yl)ethanol
• 2-(4-methyl-furazan-3-yl)-ethanol
• NSC355131
• NSC-355131
• RYVBHJLZZWJDDY-UHFFFAOYSA-N
• 80586-54-5
• DTXSID70320106
• SCHEMBL1560299
•  

• Inchi： 1S/C5H8N2O2/c1-4-5(2-3-8)7-9-6-4/h8H,2-3H2,1H3
• InChI Key： RYVBHJLZZWJDDY-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CCO)=N1

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.2Ų